Methyl 4-(acetylamino)-3-thiophenecarboxylate

• Molecular Formula: C8H9NO3S
• Molecular Weight: 199.23g/mol
• IUPAC Name: methyl 4-acetamidothiophene-3-carboxylate
• InChI: InChI=1S/C8H9NO3S/c1-5(10)9-7-4-13-3-6(7)8(11)12-2/h3-4H,1-2H3,(H,9,10)
• InChI Key: AVVROEVEDPDFTH-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CSC=C1C(=O)OC

Description

Methyl 4-(acetylamino)-3-thiophenecarboxylate is a useful research compound. Its molecular formula is C8H9NO3S and its molecular weight is 199.23g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 3-aminothiophene-4-carboxylate hydrochloride (3.1 g, 16 mmol) and triethylamine (6.7 mL, 48 mmol), in methylene chloride (75 mL) was stirred 30 minutes and then chilled over wet ice. Acetyl chloride (1.4 mL, 19.2 mmol) was added and the reaction was warmed to ambient temperature and stirred 1 hour. The reaction was quenched with water and diluted with methylene chloride. The phases were separated and the aqueous layer was extracted with methylene chloride. The combined organic layer was washed with water, dried over magnesium sulfate, and concentrated to afford 2.85 g (91%) of methyl 3-acetamidothiophene-4-carboxylate as a brown oil which solidified on standing. The product was suitable for use without purification.